5-ethynyl-2-(4-methyl-1H-imidazol-1-yl)pyridine
Cat. No. B8558940
M. Wt: 183.21 g/mol
InChI Key: YBGQDCAZGBMGJT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08242150B2
Procedure details
A mixture of 6-chloronicotinaldehyde (5.0 g, 35 mmol) in 60 mL of DMF was treated with 4-methylimidazole (5.8 g, 71 mmol) and K2CO3 (7.3 g, 53 mmol) and warmed to 100° C. Stirred overnight. Diluted with EtOAc, washed with sat'd NaHCO3, dried (Na2SO4), concentrated to give a 4:1 mixture of imidazole regioisomers. Recrystallization from EtOH gave a single regioisomer. A portion of the aldehyde (500 mg, 2.67 mmol) was dissolved in 10 mL of MeOH, treated with K2CO3 (740 mg, 5.4 mmol) and dimethyl (1-diazo-2-oxopropyl)phosphonate (620 mg, 3.2 mmol) and stirred overnight. Diluted with DCM and washed with water. Dried (Na2SO4), conc. Chromatography on silica (0-20% MeOH/DCM) gave the desired alkyne (276 mg; 56%):
[Compound]
Name
aldehyde
Quantity
500 mg
Type
reactant
Reaction Step Five
Name
Yield
56%
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[CH:9]=[CH:8][C:5]([CH:6]=O)=[CH:4][N:3]=1.[CH3:10][C:11]1[N:12]=[CH:13][NH:14][CH:15]=1.[C:16]([O-])([O-])=O.[K+].[K+].N1C=CN=C1.[N+](=C(P(=O)(OC)OC)C(=O)C)=[N-]>CN(C=O)C.CCOC(C)=O.CO.C(Cl)Cl>[C:6]([C:5]1[CH:8]=[CH:9][C:2]([N:14]2[CH:15]=[C:11]([CH3:10])[N:12]=[CH:13]2)=[N:3][CH:4]=1)#[CH:16] |f:2.3.4|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(Cl)Cl
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Step Two
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Name
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Quantity
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5 g
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Type
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reactant
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Smiles
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ClC1=NC=C(C=O)C=C1
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Name
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Quantity
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60 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Step Three
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Name
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Quantity
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5.8 g
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Type
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reactant
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Smiles
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CC=1N=CNC1
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Name
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Quantity
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7.3 g
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Type
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reactant
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Smiles
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C(=O)([O-])[O-].[K+].[K+]
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N1C=NC=C1
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Step Five
[Compound]
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Name
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aldehyde
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Quantity
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500 mg
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Type
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reactant
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Smiles
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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CO
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Step Six
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Name
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Quantity
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740 mg
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Type
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reactant
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Smiles
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C(=O)([O-])[O-].[K+].[K+]
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Name
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Quantity
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620 mg
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Type
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reactant
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Smiles
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[N+](=[N-])=C(C(C)=O)P(OC)(OC)=O
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Step Seven
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CCOC(=O)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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100 °C
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Stirring
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Type
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CUSTOM
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Details
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Stirred overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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Details
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washed with sat'd NaHCO3
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (Na2SO4)
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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to give
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CUSTOM
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Type
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CUSTOM
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Details
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Recrystallization from EtOH
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CUSTOM
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Type
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CUSTOM
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Details
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gave a single regioisomer
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STIRRING
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Type
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STIRRING
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Details
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stirred overnight
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Duration
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8 (± 8) h
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WASH
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Type
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WASH
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Details
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washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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Dried (Na2SO4), conc. Chromatography on silica (0-20% MeOH/DCM)
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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product
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Smiles
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C(#C)C=1C=CC(=NC1)N1C=NC(=C1)C
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 276 mg | |
| YIELD: PERCENTYIELD | 56% | |
| YIELD: CALCULATEDPERCENTYIELD | 4.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
